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Compound of Interest

Compound Name: 2,4-Dimethoxypentane

Cat. No.: B14659211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a concise technical overview of 2,4-dimethoxypentane, including its

chemical identifiers and fundamental properties. Due to the limited availability of detailed

experimental data in the public domain, this guide summarizes the existing information and

notes the absence of extensive research on this compound.

Chemical Identity and Properties
2,4-Dimethoxypentane is an organic compound classified as a diether. Its structure consists of

a pentane backbone with two methoxy groups attached to the second and fourth carbon atoms.

Table 1: Chemical Identifiers and Physical Properties of 2,4-Dimethoxypentane
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Identifier Value Reference

IUPAC Name 2,4-dimethoxypentane [1]

CAS Number 41021-50-5 [1][2]

Molecular Formula C7H16O2 [1][2]

Molecular Weight 132.20 g/mol [1]

Canonical SMILES CC(CC(C)OC)OC [1][2]

InChI Key
FIIWNFXKLFDYNT-

UHFFFAOYSA-N
[1][2]

Topological Polar Surface Area 18.5 Å² [1]

Complexity 55.9 [1]

Hydrogen Bond Acceptor

Count
2 [1][2]

Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2,4-dimethoxypentane are not readily

available in peer-reviewed literature. However, general synthetic routes for dialkoxyalkanes can

be proposed. A potential logical workflow for its synthesis could involve the dialkylation of 2,4-

pentanediol.
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Proposed Synthesis Workflow

2,4-Pentanediol

Strong Base (e.g., NaH)

Deprotonation

Methylating Agent (e.g., CH3I)

Nucleophilic Attack

Aprotic Solvent (e.g., THF)

2,4-Dimethoxypentane

SN2 Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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